1-ethyl-1lambda5-phosphinane-1,4-dione
Overview
Description
1-Ethyl-1lambda5-phosphinane-1,4-dione is an organophosphorus compound with the molecular formula C7H13O2P. This compound is characterized by a phosphinane ring structure with an ethyl group and two oxygen atoms attached to the phosphorus atom
Preparation Methods
The synthesis of 1-ethyl-1lambda5-phosphinane-1,4-dione involves several steps. One common method includes the reaction of ethylphosphonic dichloride with a suitable dione under controlled conditions. The reaction typically requires a solvent such as dichloromethane and a base like triethylamine to facilitate the formation of the desired product . Industrial production methods may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield.
Chemical Reactions Analysis
1-Ethyl-1lambda5-phosphinane-1,4-dione undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form phosphine oxides using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reduction reactions can convert the compound into phosphine derivatives using reducing agents such as lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic substitution reactions where the ethyl group or oxygen atoms are replaced by other functional groups.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields phosphine oxides, while reduction results in phosphine derivatives.
Scientific Research Applications
1-Ethyl-1lambda5-phosphinane-1,4-dione has several scientific research applications:
Chemistry: It is used as a precursor in the synthesis of various organophosphorus compounds, which are important in the development of new materials and catalysts.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of diseases such as cancer and bacterial infections.
Industry: It is used in the production of flame retardants, plasticizers, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 1-ethyl-1lambda5-phosphinane-1,4-dione involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to metal ions or enzymes and modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or disruption of cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
1-Ethyl-1lambda5-phosphinane-1,4-dione can be compared with other similar compounds, such as:
1-Methyl-1lambda5-phosphinane-1,4-dione: Similar structure but with a methyl group instead of an ethyl group.
1-Phenyl-1lambda5-phosphinane-1,4-dione: Contains a phenyl group, which may result in different chemical and biological properties.
1-Propyl-1lambda5-phosphinane-1,4-dione: Features a propyl group, leading to variations in reactivity and applications.
The uniqueness of this compound lies in its specific structural features and the resulting chemical and biological properties
Properties
CAS No. |
51805-19-7 |
|---|---|
Molecular Formula |
C7H13O2P |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
